Cas no 7397-62-8 (Butyl glycolate)

Butyl glycolate Properties

Names and Identifiers

• Butyl glycolate
• Butyl hydroxyacetate
• Acetic acid, hydroxy-, butyl ester
• Buthyl Glycolate
• butyl glycollate
• Glycol acid-n-butylester
• Glycolic acid, n-butyl ester
• Glycolsure-n-butylester
• Hydroxyacetic acid, n-butyl ester
• hydroxy-aceticacibutylester
• hydroxyaceticacidbutylester
• N-BUTYL GLYCOLATE
• n-Butyl hydroxyacetate
• butyl 2-hydroxyacetate
• glycolic acid butyl ester
• 3H5QAS0HZX
• Acetic acid, 2-hydroxy-, butyl ester
• VFGRALUHHHDIQI-UHFFFAOYSA-N
• Polysolvan 0
• Butylglykolat
• Butyl hydroxyacetate #
• DSSTox_RID_80425
• DSSTox_CID_24725
• DSSTox_GSID_44725
• KSC492O7L
• +Expand

• InChIKey： VFGRALUHHHDIQI-UHFFFAOYSA-N
• Inchi： 1S/C6H12O3/c1-2-3-4-9-6(8)5-7/h7H,2-5H2,1H3
• SMILES： O(C(C([H])([H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 132.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.079
• Heavy Atom Count: 9
• Complexity: 80.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 0.32200
• PSA: 46.53
• Refractive Index: n20/D 1.427
• Boiling Point: 187-190 °C(lit.)
• Melting Point: -26 °C
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Color/Form: Clear liquid
• Density: 1.019 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters